![molecular formula C16H20N4OS B2390289 6-[4-(2-Ethoxyphenyl)piperazin-1-yl]pyridazine-3-thiol CAS No. 1029792-94-6](/img/structure/B2390289.png)
6-[4-(2-Ethoxyphenyl)piperazin-1-yl]pyridazine-3-thiol
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Overview
Description
The compound “6-[4-(2-Ethoxyphenyl)piperazin-1-yl]pyridazine-3-thiol” belongs to the class of organic compounds known as pyridinylpiperazines . These are compounds containing a pyridinylpiperazine skeleton, which consists of a pyridine linked (not fused) to a piperazine by a bond that is not part of a ring .
Scientific Research Applications
- Therapeutic Implications : These compounds could be useful for treating conditions such as cardiac hypertrophy, congestive heart failure, hypertension, and benign prostate hyperplasia .
- Potential : 6-[4-(2-Ethoxyphenyl)piperazin-1-yl]pyridazine-3-thiol might serve as a lead compound for developing central nervous system drugs targeting alpha1-ARs .
- Exploration : Investigating the compound’s effects on alpha1-ARs could provide insights into AD pathogenesis .
Alpha1-Adrenergic Receptor Antagonists
Neurodegenerative Disorders
Alzheimer’s Disease (AD)
Organic Synthesis
Chemical Research and Development
Drug Discovery and Pharmacokinetics
Mechanism of Action
Target of Action
The primary target of this compound is the Alpha1-Adrenergic Receptor (α1-AR) . α1-ARs are a class of G-protein-coupled receptors (GPCRs) that play a crucial role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate . They are also targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine .
Mode of Action
Structurally similar compounds have shown to exhibitalpha1-adrenergic affinity . This suggests that the compound may bind to the α1-AR, leading to changes in the receptor’s activity .
Biochemical Pathways
The α1-ARs are associated with numerous neurodegenerative and psychiatric conditions . Therefore, the compound’s interaction with these receptors could potentially affect various biochemical pathways related to these conditions.
Pharmacokinetics
Similar compounds have been studied for their adme properties . These studies can provide a basis for understanding the pharmacokinetics of this compound, but direct studies on this specific compound are needed for accurate information.
Result of Action
Given its potential interaction with α1-ARs, it may influence the contraction of smooth muscles in various parts of the body . .
properties
IUPAC Name |
3-[4-(2-ethoxyphenyl)piperazin-1-yl]-1H-pyridazine-6-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4OS/c1-2-21-14-6-4-3-5-13(14)19-9-11-20(12-10-19)15-7-8-16(22)18-17-15/h3-8H,2,9-12H2,1H3,(H,18,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRWOABUHTXXAQH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2CCN(CC2)C3=NNC(=S)C=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-[4-(2-Ethoxyphenyl)piperazin-1-yl]-2,3-dihydropyridazine-3-thione |
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